N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[2-ethoxy-5-[(2-phenoxyphenyl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C22H22N2O5S/c1-3-28-21-14-13-18(15-20(21)23-16(2)25)30(26,27)24-19-11-7-8-12-22(19)29-17-9-5-4-6-10-17/h4-15,24H,3H2,1-2H3,(H,23,25)
• InChI Key: UCOHSJYJUOKSMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2OC3=CC=CC=C3)NC(=O)C
• Molecular Formula: C22H22N2O5S
• Molecular Weight: 426.5 g/mol

Description

N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide, also known as EPPA, is a chemical compound that has been widely studied for its potential use in scientific research. EPPA belongs to the class of sulfonamide compounds, which have been used in the pharmaceutical industry for their antibacterial and anti-inflammatory properties. However, EPPA has been found to have unique properties that make it a promising candidate for research in various fields.

Mechanism of Action

The mechanism of action of N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of carbonic anhydrase, an enzyme that is involved in various physiological processes. This inhibition leads to a decrease in the production of bicarbonate ions, which may be responsible for the observed effects of N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide.
Biochemical and physiological effects:
N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide has been found to have various biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines, which may be responsible for its anti-inflammatory properties. N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide has also been found to inhibit the activity of carbonic anhydrase, which may be responsible for its neuroprotective properties.

Advantages and Limitations for Lab Experiments

N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high yields. It has also been found to be non-toxic at concentrations used in lab experiments.
However, there are also some limitations to the use of N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide in lab experiments. It is a relatively new compound and there is limited information available on its properties. Additionally, the mechanism of action of N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide. One direction is to further investigate its potential use in cancer treatment. This may involve studying its effects on different types of cancer cells and in animal models.
Another direction is to investigate its potential use in the treatment of neurological disorders. This may involve studying its effects on different animal models of neurological disorders and investigating its mechanism of action.
Overall, N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide is a promising compound that has potential for use in various scientific research applications. Further research is needed to fully understand its properties and potential uses.

Synthesis Methods

The synthesis of N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide involves the reaction between 2-ethoxy-5-nitrobenzenesulfonamide and 2-phenoxyaniline in the presence of sodium ethoxide. The resulting compound is then treated with acetic anhydride to yield N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide. This synthesis method has been optimized to produce high yields of pure N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide.

Scientific Research Applications

N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide has been studied for its potential use in various scientific research applications. One such application is in the field of cancer research. N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide has been found to inhibit the growth of cancer cells in vitro and in vivo. This makes it a promising candidate for the development of new cancer treatments.
N-(2-ethoxy-5-(N-(2-phenoxyphenyl)sulfamoyl)phenyl)acetamide has also been studied for its potential use in the treatment of neurological disorders. It has been found to have neuroprotective properties and may be useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.